3-(2-Phenylethoxy)benzoic acid

• IUPAC Name: 3-(2-phenylethoxy)benzoic acid
• InChI: InChI=1S/C15H14O3/c16-15(17)13-7-4-8-14(11-13)18-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,16,17)
• InChI Key: CBKMKWATRHJMKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID20580051
• Molecular Weight: 242.27 g/mol
• CAS No.: 123470-94-0

Description

3-(2-Phenylethoxy)benzoic acid (PEBA) is an organic compound that is found in various plants, including the bark of the Magnolia grandiflora tree. PEBA has a variety of uses in the medical and scientific fields. It has been studied for its potential applications in the synthesis of drugs, as a therapeutic agent, and as a tool for pharmacological research.

Scientific Research Applications

Liquid-Crystalline Complexes and Polymerization

A study by Kishikawa, Hirai, and Kohmoto (2008) focused on the synthesis of a polymerizable benzoic acid derivative and its liquid-crystalline complexes for potential use in creating structured materials. The polymerization process was observed to maintain the multilayered structure of the complex, suggesting applications in advanced material design and nanofabrication (Kishikawa et al., 2008).

Luminescent Properties of Coordination Compounds

Sivakumar, Reddy, Cowley, and Vasudevan (2010) explored the use of 4-benzyloxy benzoic acid derivatives in synthesizing lanthanide coordination compounds. These compounds were tested for their photophysical properties, revealing that substituents on the benzoic acid derivatives significantly affect luminescence, indicating potential applications in optical materials and sensors (Sivakumar et al., 2010).

Biosynthesis Pathways

The mechanism of benzoic acid biosynthesis in plants and bacteria was elucidated by Hertweck, Jarvis, Xiang, Moore, and Oldham (2001), showing its role as a precursor in various natural products. This research provides insights into the production of benzoic acid derivatives and their significance in biological pathways, with implications for bioengineering and pharmaceuticals (Hertweck et al., 2001).

Renewable Building Blocks for Material Science

Trejo-Machin, Verge, Puchot, and Quintana (2017) introduced the use of phloretic acid, a phenolic compound related to benzoic acid derivatives, as a renewable precursor for benzoxazine monomers, showcasing an eco-friendly approach to material synthesis. This highlights the potential for benzoic acid derivatives in sustainable material science (Trejo-Machin et al., 2017).

Antibacterial Activity

Satpute, Gangan, and Shastri (2018) conducted research on the synthesis of novel 3-Hydroxy benzoic acid derivatives, testing them for antibacterial activity. Their findings contribute to the ongoing search for new antimicrobial agents, underscoring the medicinal chemistry applications of benzoic acid derivatives (Satpute et al., 2018).

Mechanism of Action

Target of Action

3-(2-Phenylethoxy)benzoic acid is a derivative of benzoic acid . It has been found to exhibit peroxisome proliferator-activated receptor γ (PPAR-γ) agonist activity . PPAR-γ is a nuclear receptor that plays a crucial role in the regulation of cellular differentiation, development, and metabolism .

Mode of Action

As a PPAR-γ agonist, this compound binds to the receptor, leading to a conformational change that allows the receptor to regulate gene expression . This interaction can lead to various changes in cellular processes, including lipid metabolism and glucose regulation .

Biochemical Pathways

For instance, it can enhance insulin sensitivity and play a role in adipocyte differentiation . Furthermore, benzoic acid, the parent compound, is known to be metabolized via the shikimate and phenylpropanoid pathways .

Pharmacokinetics

It is known that benzoic acid, the parent compound, is conjugated to glycine in the liver and excreted as hippuric acid . This suggests that this compound may have similar ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

The activation of PPAR-γ by this compound can lead to various molecular and cellular effects. For instance, it can activate glucokinase and inhibit protein glycation . These actions can have significant implications for metabolic health, particularly in the context of conditions like diabetes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, pH and temperature can affect the stability and solubility of the compound . Furthermore, the presence of other compounds in the environment can potentially influence its action through interactions or competition for the same targets .

Biochemical Analysis

Biochemical Properties

Benzoic acid derivatives, which 3-(2-Phenylethoxy)benzoic acid is part of, are known to interact with various enzymes and proteins . The nature of these interactions often involves the carboxyl group present in the benzoic acid moiety, which can participate in hydrogen bonding and ionic interactions .

Cellular Effects

Benzoic acid derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Benzoic acid derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Benzoic acid is known to be involved in several metabolic pathways, interacting with various enzymes and cofactors .

Transport and Distribution

The solubility and distribution of benzoic acid in various solvents have been studied, providing some insights into its potential behavior within biological systems .

Subcellular Localization

Similar compounds are known to localize in various subcellular compartments, potentially influencing their activity or function .